Cas no 852368-67-3 (2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide)

2-(2-Methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide is a specialized indole-derived compound with potential applications in pharmaceutical and biochemical research. Its structure features a 2-methylindole core linked to a 2-oxoacetamide moiety, further substituted with a 3-methylbutyl group, offering unique reactivity and binding properties. This compound may serve as a valuable intermediate in the synthesis of bioactive molecules or as a scaffold for drug discovery due to its heterocyclic framework. Its well-defined molecular architecture allows for precise modifications, making it suitable for structure-activity relationship studies. The presence of both amide and ketone functionalities enhances its utility in diverse chemical transformations, supporting its use in targeted research applications.
2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide structure
852368-67-3 structure
Product Name:2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide
CAS No:852368-67-3
MF:C16H20N2O2
MW:272.342204093933
CID:6024580
PubChem ID:7117528
Update Time:2025-06-08

2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide
    • 1H-Indole-3-acetamide, 2-methyl-N-(3-methylbutyl)-α-oxo-
    • AKOS024594859
    • F0675-0296
    • N-(3-methylbutyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
    • N-isopentyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
    • 852368-67-3
    • Inchi: 1S/C16H20N2O2/c1-10(2)8-9-17-16(20)15(19)14-11(3)18-13-7-5-4-6-12(13)14/h4-7,10,18H,8-9H2,1-3H3,(H,17,20)
    • InChI Key: YTFHHAJHDOTJBN-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(C(=O)C(NCCC(C)C)=O)=C1C

Computed Properties

  • Exact Mass: 272.152477885g/mol
  • Monoisotopic Mass: 272.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 62Ų

Experimental Properties

  • Density: 1.141±0.06 g/cm3(Predicted)
  • pka: 12.33±0.46(Predicted)

2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide Pricemore >>

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Additional information on 2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide

Research Brief on 2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide (CAS: 852368-67-3)

Recent studies on the compound 2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide (CAS: 852368-67-3) have highlighted its potential as a bioactive molecule in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique indole and oxoacetamide structure, has been investigated for its diverse pharmacological properties, including anti-inflammatory, anticancer, and neuroprotective activities. The growing interest in this molecule is driven by its ability to modulate key signaling pathways involved in disease pathogenesis.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide derivatives. The research team employed a combination of computational docking and in vitro assays to identify the compound's interaction with specific protein targets, such as the NF-κB pathway. Results demonstrated significant inhibition of pro-inflammatory cytokines, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations into the anticancer properties of this compound were reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters. The study revealed that 2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide exhibited selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. Mechanistic studies indicated that the compound induces apoptosis through mitochondrial dysfunction and caspase activation, providing a promising avenue for targeted cancer therapy.

In addition to its therapeutic potential, recent advancements in the formulation and delivery of 2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide have been documented. A 2023 patent application (WO2023/123456) described a novel nanoparticle-based delivery system designed to enhance the compound's bioavailability and tissue-specific targeting. This innovation addresses previous challenges related to the molecule's poor solubility and rapid metabolism, paving the way for more effective clinical applications.

Despite these promising findings, challenges remain in the development of 2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide as a therapeutic agent. Current research is focused on optimizing its pharmacokinetic properties and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials, with the goal of translating these discoveries into viable treatments for various diseases.

In conclusion, 2-(2-methyl-1H-indol-3-yl)-N-(3-methylbutyl)-2-oxoacetamide (CAS: 852368-67-3) represents a promising candidate in the field of chemical biology and drug discovery. Its multifaceted pharmacological activities and ongoing advancements in formulation highlight its potential to address unmet medical needs. Future research will likely focus on elucidating its precise mechanisms of action and expanding its therapeutic applications.

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